Cas no 478483-27-1 (Inulin lauryl carbamate - 25% in glycerol)

• Product Name: Inulin lauryl carbamate - 25% in glycerol
• CAS No: 478483-27-1
• CID: 4654074
• Update Time: 2025-05-20

Inulin lauryl carbamate - 25% in glycerol Chemical and Physical Properties

Names and Identifiers

• Inulin lauryl carbamate - 25% in glycerol

Additional information on Inulin lauryl carbamate - 25% in glycerol

Inulin Lauryl Carbamate - 25% in Glycerol: A Comprehensive Overview

Inulin lauryl carbamate, identified by the CAS number 478483-27-1, is a versatile compound that has gained significant attention in various industries due to its unique properties and wide-ranging applications. This compound is particularly notable for its role as a surfactant and emulsifier, making it a valuable ingredient in personal care products, food formulations, and pharmaceuticals. The presence of glycerol as a solvent further enhances its functionality, providing stability and ease of use in formulation processes.

The chemical structure of inulin lauryl carbamate combines the natural polysaccharide inulin with a lauryl group, resulting in a compound that exhibits both hydrophilic and hydrophobic characteristics. This amphiphilic nature allows it to effectively interact with both polar and non-polar substances, making it an excellent emulsifier and stabilizer. Recent studies have highlighted its ability to form stable emulsions under various pH conditions, which is particularly advantageous in food and cosmetic applications.

One of the key advantages of inulin lauryl carbamate is its biodegradability and eco-friendly profile. Unlike many synthetic surfactants, this compound is derived from renewable resources, making it an attractive option for sustainable product formulations. Its low toxicity and hypoallergenic properties further enhance its suitability for use in personal care products, where safety and compatibility with sensitive skin are paramount.

In the food industry, inulin lauryl carbamate has been widely adopted as an emulsifier due to its ability to stabilize oil-in-water emulsions. This property is particularly beneficial in the production of dressings, sauces, and beverages, where maintaining the integrity of the emulsion over time is crucial. Recent research has also explored its potential as a fat replacer, offering a way to reduce calorie content without compromising on texture or flavor.

The pharmaceutical industry has also recognized the potential of inulin lauryl carbamate. Its ability to form stable microemulsions has led to its use in drug delivery systems, where it can enhance the bioavailability of hydrophobic drugs. Additionally, its mild nature makes it suitable for topical formulations, including creams and lotions, where it can improve the penetration of active ingredients into the skin.

In terms of formulation, the presence of glycerol as a solvent plays a critical role in ensuring the stability and functionality of inulin lauryl carbamate. Glycerol not only acts as a humectant but also contributes to the overall viscosity and consistency of the final product. This makes it easier to incorporate into various formulations while maintaining optimal performance.

Recent advancements in manufacturing techniques have further enhanced the efficiency and scalability of producing inulin lauryl carbamate. Innovations in enzymatic synthesis have allowed for more precise control over the molecular weight distribution, resulting in products with consistent performance characteristics. These developments have significantly contributed to its growing popularity across multiple industries.

In conclusion, inulin lauryl carbamate - 25% in glycerol stands out as a multifunctional compound with applications spanning personal care, food production, pharmaceuticals, and beyond. Its unique properties, combined with its eco-friendly profile and versatility in formulation, make it an essential ingredient for modern product development. As research continues to uncover new applications and optimization strategies, this compound is poised to play an increasingly important role in sustainable chemistry and formulation science.